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Compound of Interest

Compound Name:
(2-Fluoro-4-

methoxyphenyl)methanethiol

Cat. No.: B13293836

Get Quote

Executive Summary & Substance Identification
(2-Fluoro-4-methoxyphenyl)methanethiol is a fluorinated building block used primarily in

medicinal chemistry for introducing the benzylthio moiety into target scaffolds. Like its parent

compound, benzyl mercaptan, it is characterized by a low odor threshold (stench), susceptibility

to oxidative dimerization, and significant inhalation toxicity risks.

Physicochemical Profile (Inferred from Analogues)
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Property Value / Description

Chemical Structure
Benzene ring substituted with -CH₂SH (1), -F

(2), -OCH₃ (4)

Formula C₈H₉FOS

Molecular Weight ~172.22 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~90-100°C at reduced pressure (est.)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Immiscible

in water

Stability
Air-sensitive; oxidizes to disulfide (solid

precipitate) upon exposure

Hazard Identification & Risk Assessment
Core Directive: Treat this compound as a High-Hazard Stench Agent.

Acute Toxicity (Inhalation): High. Benzyl mercaptan analogs are often classified as Fatal if

Inhaled (H330). Work must be performed in a certified chemical fume hood.

Stench: Extreme. The odor threshold is in the ppb range. Exposure can cause olfactory

fatigue (inability to smell it after initial exposure), nausea, and headaches.

Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

Flammability: Combustible liquid (Class IIIA/IIIB).

Storage Protocols
Objective: Prevent oxidative degradation (disulfide formation) and fugitive emissions (odor

leaks).

Primary Storage
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Container: Store in a glass vial with a PTFE-lined septum screw cap. Avoid polyethylene

liners, which can be permeable to thiols over time.

Atmosphere: The headspace must be purged with an inert gas (Argon or Nitrogen) after

every use.

Temperature: Refrigerate at 2°C to 8°C. Cold storage reduces vapor pressure, minimizing

odor release upon opening.

Secondary Containment (The "Double-Walled" System)
To guarantee zero odor leakage during storage:

Place the primary vial inside a secondary, wide-mouth jar (e.g., a high-density polyethylene

or glass jar).

Active Scavenging: Add a layer of activated charcoal or a small beaker of solid potassium

permanganate (KMnO₄) inside the secondary jar (surrounding the primary vial) to

adsorb/oxidize any fugitive vapors.

Seal the secondary jar with Parafilm® or electrical tape.

Operational Handling Protocols
Engineering Controls

Fume Hood: Mandatory. Sash height must be kept at the minimum working level.

Bleach Trap System: All reaction exhaust must pass through a hypochlorite scrubbing

system.

The "Closed-Loop" Transfer Method
Avoid open pouring. Use positive pressure transfer techniques.

Preparation: Clamp the reagent bottle in the hood. Insert a slight positive pressure line

(Nitrogen/Argon) via a needle.
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Withdrawal: Use a gas-tight syringe (Hamilton type) or a disposable syringe with a Luer-lock

needle.

Transfer: Inject the reagent directly into the reaction vessel through a septum.

Decontamination: Immediately draw a 10% bleach solution into the contaminated syringe

before removing it from the hood.

Reaction Exhaust Scrubbing (Bleach Trap)
Thiols escaping via nitrogen bubblers are the #1 cause of lab evacuations. Use the setup

below:

Diagram 1: Thiol Scrubber System

Reaction Vessel
(Inert Gas + Thiol)

Trap 1: Empty
(Anti-Suckback)

Gas Flow Trap 2: Bleach (NaOCl)
(Oxidation of Thiol)

Vapors Trap 3: KOH/NaOH
(Acid Neutralization)

Cl2/HCl Traces
Fume Hood Exhaust

Clean Gas

Click to download full resolution via product page

Caption: Multi-stage scrubbing ensures thiol oxidation (Trap 2) and neutralization of acidic

byproducts (Trap 3) before release.

Critical Note: Do not mix Bleach (Trap 2) and Acid directly. The oxidation of thiols by bleach is

exothermic; ensure the trap is large enough to dissipate heat.[1]

Decontamination & Waste Management
Principle: Chemically destroy the thiol functionality (oxidation to sulfonate/disulfide) before

disposal.

Decontamination Solution
Formula: 10% Sodium Hypochlorite (Bleach) + Water (1:1 ratio).

Mechanism:

(Disulfide formation - solid) followed by further oxidation to sulfonates with excess bleach.
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Glassware Cleaning Protocol
Soak: Immediately submerge all contaminated needles, stir bars, and flasks into a

designated "Bleach Bath" inside the hood.

Duration: Soak for a minimum of 2 hours (preferably overnight).

Rinse: Rinse with water, then acetone. The acetone rinse should be collected as hazardous

waste, NOT poured down the drain.

Spill Cleanup Decision Tree
Diagram 2: Emergency Spill Response

Spill Detected

Assess Volume

Small (<5 mL)
Inside Hood

Large (>5 mL)
or Outside Hood

1. Cover with Bleach-soaked pads
2. Wait 20 mins

3. Wipe & Bag Double-sealed

1. EVACUATE LAB
2. Seal doors

3. Call HazMat Team

Click to download full resolution via product page

Caption: Immediate decision logic for thiol spills. Evacuation is required for significant spills

outside the fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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